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Compound of Interest

Compound Name: JNJ-40411813

Cat. No.: B1673069

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of INJ-40411813
solutions for use in research and drug development. JINJ-40411813 (also known as ADX-
71149) is a potent and selective positive allosteric modulator (PAM) of the metabotropic
glutamate receptor 2 (mGlu2).[1][2][3] Proper preparation of this compound is critical for
accurate and reproducible experimental results.

Summary of Quantitative Data

The following table summarizes the solubility of INJ-40411813 in various solvents. It is crucial
to use high-quality, anhydrous solvents to achieve optimal dissolution. For hygroscopic solvents
like DMSO, using a freshly opened bottle is recommended.[2]
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B-CD) with 1

equivalent HCI

administration

route.[4]

Experimental Protocols
Preparation of JNJ-40411813 Stock Solution for In Vitro

Assays

This protocol describes the preparation of a 25 mg/mL stock solution in DMSO.

Materials:

e JNJ-40411813 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
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 Sterile microcentrifuge tubes or vials

e \ortex mixer

¢ Ultrasonic bath

Procedure:

Weigh the desired amount of INJ-40411813 powder in a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 25
mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 25 mg of INJ-
40411813.

» Vortex the solution vigorously for 1-2 minutes.

e If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes,
or until the solution is clear.[1]

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[]

Preparation of JNJ-40411813 Working Solution for In
Vitro Cell-Based Assays

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell
culture medium.

Procedure:

e Thaw a single-use aliquot of the 25 mg/mL JNJ-40411813 DMSO stock solution at room
temperature.

o Serially dilute the stock solution with assay buffer or cell culture medium to the desired final
concentration.
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e Ensure that the final concentration of DMSO in the assay is kept low, typically < 1%, as
higher concentrations can be toxic to cells.[4] For some sensitive assays, a final DMSO
concentration of 0.5% may be necessary.[4]

Preparation of JNJ-40411813 Formulation for In Vivo
Studies (Suspension)

This protocol describes the preparation of a 2.5 mg/mL suspended solution for oral or
intraperitoneal administration.[2]

Materials:

JNJ-40411813

e Anhydrous DMSO

 PEG300

e Tween-80

e Saline (0.9% NacCl)

 Sterile tubes

e \Vortex mixer

 Ultrasonic bath

Procedure:

e Prepare a 25 mg/mL stock solution of INJ-40411813 in DMSO as described in Protocol 1.

« In a sterile tube, add the solvents in the following order, mixing thoroughly after each
addition:

o 10% of the final volume with the 25 mg/mL JNJ-40411813 DMSO stock solution.

o 40% of the final volume with PEG300.
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o 5% of the final volume with Tween-80.

o 45% of the final volume with saline.

o For example, to prepare 1 mL of a 2.5 mg/mL formulation:

o

Add 100 pL of the 25 mg/mL DMSO stock solution to a sterile tube.

[¢]

Add 400 pL of PEG300 and vortex thoroughly.

[¢]

Add 50 pL of Tween-80 and vortex thoroughly.

[e]

Add 450 pL of saline and vortex thoroughly to create a uniform suspension.

« If precipitation occurs, gentle warming and/or sonication can be used to aid in the formation
of a homogenous suspension.[1]

e Itis recommended to prepare this formulation fresh on the day of use.

Visualizations
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Caption: Experimental workflow for INJ-40411813 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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